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Compound of Interest

Compound Name: 3-Chlorobenzoic Acid

Cat. No.: B195631

Essential Safety and Handling Guide for 3-
Chlorobenzoic Acid

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for the handling of 3-Chlorobenzoic Acid, tailored for researchers, scientists, and
drug development professionals.

Hazard Identification and Summary

3-Chlorobenzoic Acid is a chemical compound that requires careful handling due to its
potential health hazards. It is known to cause skin irritation, serious eye irritation, and may
cause respiratory irritation.[1][2][3] Ingestion or absorption through the skin may also be
harmful.[2] When heated to decomposition, it can emit toxic fumes.[2]

GHS Hazard Statements:
e H315: Causes skin irritation.[2][3]
e H319: Causes serious eye irritation.[2][3]

e H335: May cause respiratory irritation.[2][3]

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b195631?utm_src=pdf-interest
https://www.benchchem.com/product/b195631?utm_src=pdf-body
https://www.benchchem.com/product/b195631?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC108660250&countryCode=US&language=en
https://www.echemi.com/sds/3-chlorobenzoicacid-pid_Seven42758.html
https://www.carlroth.com/medias/SDB-1K17-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc0MzV8YXBwbGljYXRpb24vcGRmfGFEbGxMMmd6Tnk4NU1UY3dNemd4TXpBM09UTTBMMU5FUWw4eFN6RTNYMEZWWDBWT0xuQmtaZ3wwMDMwNGM1MDIxYWE4ZjU3NTk5NzE5OTBmMjgwNTRhN2QyOWIxNjAxOGIzOGFjOTYzMmU5Njg5ZDFiYzM1ZWEz
https://www.echemi.com/sds/3-chlorobenzoicacid-pid_Seven42758.html
https://www.echemi.com/sds/3-chlorobenzoicacid-pid_Seven42758.html
https://www.echemi.com/sds/3-chlorobenzoicacid-pid_Seven42758.html
https://www.carlroth.com/medias/SDB-1K17-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc0MzV8YXBwbGljYXRpb24vcGRmfGFEbGxMMmd6Tnk4NU1UY3dNemd4TXpBM09UTTBMMU5FUWw4eFN6RTNYMEZWWDBWT0xuQmtaZ3wwMDMwNGM1MDIxYWE4ZjU3NTk5NzE5OTBmMjgwNTRhN2QyOWIxNjAxOGIzOGFjOTYzMmU5Njg5ZDFiYzM1ZWEz
https://www.echemi.com/sds/3-chlorobenzoicacid-pid_Seven42758.html
https://www.carlroth.com/medias/SDB-1K17-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc0MzV8YXBwbGljYXRpb24vcGRmfGFEbGxMMmd6Tnk4NU1UY3dNemd4TXpBM09UTTBMMU5FUWw4eFN6RTNYMEZWWDBWT0xuQmtaZ3wwMDMwNGM1MDIxYWE4ZjU3NTk5NzE5OTBmMjgwNTRhN2QyOWIxNjAxOGIzOGFjOTYzMmU5Njg5ZDFiYzM1ZWEz
https://www.echemi.com/sds/3-chlorobenzoicacid-pid_Seven42758.html
https://www.carlroth.com/medias/SDB-1K17-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc0MzV8YXBwbGljYXRpb24vcGRmfGFEbGxMMmd6Tnk4NU1UY3dNemd4TXpBM09UTTBMMU5FUWw4eFN6RTNYMEZWWDBWT0xuQmtaZ3wwMDMwNGM1MDIxYWE4ZjU3NTk5NzE5OTBmMjgwNTRhN2QyOWIxNjAxOGIzOGFjOTYzMmU5Njg5ZDFiYzM1ZWEz
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Appropriate personal protective equipment is the primary line of defense against exposure to 3-
Chlorobenzoic Acid. The following table summarizes the recommended PPE.[4][5][6][7]

Specifications and
PPE Category Item | -
mportance

Wear tightly fitting safety
goggles with side-shields or a
Eye/Face Protection Safety Goggles or Face Shield  full-face shield to protect
against dust particles and
splashes.[2][8]

Use gloves made of materials
like nitrile rubber. Inspect

Skin Protection Chemical-resistant Gloves gloves for any damage before
use and change them

regularly.[4][9]

A lab coat or chemical-
] ) resistant suit should be worn to
Lab Coat/Protective Clothing ]
protect the skin from contact.

[110]

In case of insufficient
ventilation or when handling
) ) ) large quantities, use an
Respiratory Protection Dust Respirator/Mask »
approved and certified dust
respirator to avoid inhaling the

powder.[4][9][10]

Wear closed-toe shoes to
Foot Protection Closed-toe Shoes protect feet from potential
spills.[6][11]

Operational Plan for Handling

Safe handling of 3-Chlorobenzoic Acid involves a systematic approach from preparation to
cleanup. Adherence to these steps minimizes the risk of exposure and contamination.
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Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure you are familiar with the chemical's hazards by
reviewing the Safety Data Sheet (SDS).[10] Work in a well-ventilated area, preferably within
a chemical fume hood.[9][12]

» Weighing and Transfer: When weighing, do so in a designated area, and handle the powder
carefully to avoid creating dust.[10][12] Use appropriate tools like spatulas for transfer.

e In Use: Keep containers of 3-Chlorobenzoic Acid tightly closed when not in use.[1][9] Avoid
contact with skin and eyes, and do not breathe in the dust.[1]

» Post-Handling: After handling, wash your hands thoroughly with soap and water, even if
gloves were worn.[11][13] Clean the work area to remove any residual chemical.[10]
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Caption: Standard operational workflow for handling 3-Chlorobenzoic Acid.
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Emergency Procedures

In the event of accidental exposure or a spill, immediate and appropriate action is crucial.
First Aid Measures:

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.[1][13]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. If skin irritation occurs, get medical help.[1][2]

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Get medical attention.[1]

« Ingestion: Clean the mouth with water and seek immediate medical attention. Do not induce
vomiting.[1][9]

Spill Response:

o Evacuate: Alert others in the vicinity and evacuate the immediate area if necessary.[14][15]
o Ventilate: Ensure the area is well-ventilated to disperse any dust.[14]

o Contain: For a small spill, use an inert absorbent material to contain it.[14][16]

o Clean-up: Carefully sweep or scoop up the spilled material and place it into a suitable,
labeled container for disposal.[1][17] Avoid creating dust.

o Decontaminate: Clean the spill area with soap and water once the material has been
removed.[15][16]
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Caption: Emergency response flowchart for a 3-Chlorobenzoic Acid incident.

Disposal Plan
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Proper disposal of 3-Chlorobenzoic Acid and any contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.

o Waste Collection: Collect waste 3-Chlorobenzoic Acid and any materials used for cleanup
(e.g., absorbents, contaminated PPE) in a clearly labeled, sealed container.[18][19]

e Segregation: Do not mix with other waste streams. Keep halogenated organic waste
separate from non-halogenated waste.[18]

» Disposal: Dispose of the chemical waste through an approved waste disposal plant or a
licensed hazardous waste management company.[1][18] Adhere to all federal, state, and
local regulations.[18][19]

o Empty Containers: Thoroughly rinse empty containers with a suitable solvent. The first rinse
should be collected and disposed of as hazardous waste.[19]

Physical and Chemical Properties

Property Value

Molecular Formula C7HsCIO2
Molecular Weight 156.57 g/mol [9]
Appearance Solid[9]

Melting Point 158°C (316.4°F)[9]
Solubility Soluble in water[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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